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In the dynamic landscape of scientific research, the term "Qc1" can refer to various systems

and processes. For researchers, scientists, and drug development professionals,

understanding the specific nature of the "Qc1" in their laboratory is the critical first step in

ensuring safe handling and operation. This guide provides essential safety and logistical

information for two prominent applications of "Qc1" in the modern laboratory: the Trasis QC1
system for radiopharmaceutical quality control and Izon's qEV columns for extracellular vesicle

isolation.

Trasis QC1: A Self-Shielded System for
Radiopharmaceutical Quality Control
The Trasis QC1 is a fully integrated, self-shielded system designed to streamline the quality

control of radiopharmaceuticals.[1] While the system itself is engineered to minimize radiation

exposure, the handling of radioactive materials necessitates strict adherence to safety

protocols.

Personnel working with the Trasis QC1 must follow established guidelines for handling

radioactive materials to minimize radiation exposure and prevent contamination. The specific

PPE required will depend on the type and activity of the radiopharmaceuticals being handled.
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PPE Component Specification and Purpose

Lab Coat

A dedicated lab coat, preferably long-sleeved,

should be worn to protect against splashes of

radioactive material.

Gloves

Two pairs of disposable, chemotherapy-rated

gloves are recommended.[2] Gloves should be

changed frequently and immediately if

contaminated.

Eye Protection

Safety glasses with side shields or goggles

should be worn to protect the eyes from

splashes.

Dosimeters

Body and extremity (e.g., ring) dosimeters are

mandatory to monitor radiation exposure levels,

as per institutional and regulatory requirements.

Shielding

While the QC1 is self-shielded, additional

portable shielding may be necessary when

handling vials or syringes outside of the unit.

Face Shield

A face shield may be required when there is a

higher risk of splashing, providing an additional

layer of protection for the face and eyes.[2]

Operational Workflow:

A standardized operational workflow is crucial for maintaining safety and ensuring the integrity

of the quality control process.
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Preparation

Quality Control

Cleanup and Disposal

Don appropriate PPE

Prepare shielded work area

Prepare radiopharmaceutical sample in a shielded container

Load sample into Trasis QC1

Initiate and run QC sequence

Obtain and record results

Remove sample from QC1

Dispose of radioactive waste according to institutional protocols

Decontaminate work area

Remove and dispose of PPE

Click to download full resolution via product page

Operational workflow for Trasis QC1.
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Disposal Plan:

All waste generated from the handling of radiopharmaceuticals is considered radioactive waste

and must be disposed of in accordance with institutional and regulatory guidelines. This

includes used vials, syringes, gloves, and any other contaminated materials. Waste should be

segregated based on the radionuclide and its half-life.

Izon qEV Columns: Extracellular Vesicle Isolation
Izon's qEV columns are used for size exclusion chromatography to isolate extracellular vesicles

(EVs) from biological samples.[3][4] The primary hazards associated with qEV columns are the

biological nature of the samples and the chemical preservatives in the storage buffer.

The primary hazards when working with qEV columns are the biological samples being

processed and the preservative solution in the columns, which may contain sodium azide or

ProClin 200.[5][6]

PPE Component Specification and Purpose

Lab Coat

A clean lab coat should be worn to protect

clothing from biological sample splashes and

chemical drips.

Gloves

Disposable nitrile or latex gloves are essential to

prevent skin contact with biological fluids and

the preservative solution.[7] Gloves should be

changed if they become contaminated.

Eye Protection

Safety glasses with side shields or goggles are

required to protect the eyes from potential

splashes of biological samples or buffer.[3]

Experimental Workflow:

The following diagram outlines the general workflow for isolating EVs using a qEV column.
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Preparation

EV Isolation

Cleanup and Storage

Don appropriate PPE

Equilibrate qEV column with filtered buffer

Prepare biological sample (e.g., centrifugation)

Load sample onto the column

Collect and discard the void volume

Collect the EV-containing fractions

Clean the column according to manufacturer's instructions

Store the column in a bacteriostatic agent

Dispose of biological waste and used consumables

Remove and dispose of PPE

Click to download full resolution via product page

Experimental workflow for qEV columns.
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Disposal Plan:

Biological Waste: All biological samples and materials that come into contact with them (e.g.,

pipette tips, collection tubes) should be treated as biohazardous waste and disposed of

according to institutional guidelines.

Chemical Waste: The waste buffer containing sodium azide should be disposed of in a safe

manner. It is important to note that sodium azide can form explosive compounds with copper

and lead plumbing, so it should be flushed with copious amounts of water if disposed of

down the drain, or collected for chemical waste disposal as per institutional policy.[3][5]

By correctly identifying the specific "Qc1" application in their laboratory and adhering to the

appropriate safety protocols, researchers can ensure a safe working environment while

advancing their scientific endeavors. Always consult the manufacturer's specific documentation

and your institution's safety office for the most comprehensive and up-to-date guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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